Cas no 2137192-12-0 (methyl (3R)-3-amino-3-(oxan-2-yl)propanoate)

• Product Name: methyl (3R)-3-amino-3-(oxan-2-yl)propanoate
• CAS No: 2137192-12-0
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 6206389
• PubChem ID: 165747060
• Update Time: 2025-11-06

methyl (3R)-3-amino-3-(oxan-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-amino-3-(oxan-2-yl)propanoate
• 2137192-12-0
• EN300-1286800

• Inchi： 1S/C9H17NO3/c1-12-9(11)6-7(10)8-4-2-3-5-13-8/h7-8H,2-6,10H2,1H3/t7-,8?/m1/s1
• InChI Key： VPYRDMIYILBCDM-GVHYBUMESA-N
• SMILES： O1CCCCC1[C@@H](CC(=O)OC)N

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 61.6Ų

Additional information on methyl (3R)-3-amino-3-(oxan-2-yl)propanoate

Methyl (3R)-3-amino-3-(oxan-2-yl)propanoate

Methyl (3R)-3-amino-3-(oxan-2-yl)propanoate, with the CAS number 2137192-12-0, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique stereochemistry and functional groups, which make it a valuable tool in the synthesis of complex molecules and bioactive agents. The compound's structure includes a methyl ester group, an amino group, and a tetrahydropyran (oxane) ring, all of which contribute to its versatile reactivity and potential applications.

Recent studies have highlighted the importance of methyl (3R)-3-amino-3-(oxan-2-yl)propanoate in asymmetric synthesis, particularly in the construction of chiral centers. The compound's tetrahydropyran ring serves as a protecting group for the amino functionality, enabling precise control over the stereochemistry during reactions. This feature has been exploited in the synthesis of various bioactive compounds, including peptides, amino acids, and natural product analogs.

The synthesis of methyl (3R)-3-amino-3-(oxan-2-yl)propanoate typically involves multi-step processes that emphasize stereochemical control. One common approach involves the use of chiral auxiliary agents to facilitate the formation of the desired stereoisomer. Researchers have also explored alternative methods, such as enzymatic catalysis and asymmetric induction techniques, to enhance the efficiency and selectivity of the synthesis.

In terms of applications, methyl (3R)-3-amino-3-(oxan-2-yl)propanoate has shown promise in drug discovery efforts. Its ability to act as a building block for more complex molecules makes it a valuable intermediate in medicinal chemistry. For instance, derivatives of this compound have been investigated for their potential as inhibitors of enzymes involved in metabolic pathways, offering new avenues for therapeutic intervention.

Recent advancements in computational chemistry have further enhanced our understanding of methyl (3R)-3-amino-3-(oxan-2-yl)propanoate's properties. Molecular modeling studies have provided insights into its electronic structure, reactivity, and interactions with biological systems. These findings have paved the way for more targeted design and optimization of compounds based on this scaffold.

Moreover, the compound's compatibility with various reaction conditions has made it a popular choice in organic synthesis. Its stability under mild reaction conditions allows for its use in a wide range of transformations, including nucleophilic substitutions, additions, and cyclizations. This versatility has been leveraged in the development of novel synthetic routes to complex molecules.

In conclusion, methyl (3R)-3-amino-3-(oxan-2-yl)propanoate (CAS No. 2137192-12-0) is a versatile and valuable compound with significant implications in organic chemistry and drug discovery. Its unique structure, stereochemical properties, and reactivity make it an essential tool for researchers aiming to develop innovative solutions in these fields.